N1-(3-chloro-2-methylphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C22H22ClN3O2S/c1-13-6-4-7-16(12-13)22-25-15(3)19(29-22)10-11-24-20(27)21(28)26-18-9-5-8-17(23)14(18)2/h4-9,12H,10-11H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key: VVKIUAPNKRYRHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(S2)CCNC(=O)C(=O)NC3=C(C(=CC=C3)Cl)C)C
• Molecular Formula: C22H22ClN3O2S
• Molecular Weight: 427.9 g/mol

Description

N1-(3-chloro-2-methylphenyl)-N2-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H22ClN3O2S and its molecular weight is 427.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study detailed the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines. This research highlights the potential of thiazole derivatives in cancer treatment (S. M. Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016).
• Another study synthesized celecoxib derivatives to assess their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showcasing the multifaceted therapeutic potential of thiazolyl derivatives (Ş. Küçükgüzel et al., 2013).

Antiallergy and Anticancer Activities

• Research on N-(4-substituted-thiazolyl)oxamic acid derivatives demonstrated significant antiallergy activity, offering insights into new therapeutic pathways for allergy treatment (K. D. Hargrave, F. K. Hess, & J. T. Oliver, 1983).
• A novel study on the synthesis of thiazoles and their fused derivatives revealed antimicrobial activities, emphasizing the importance of thiazole frameworks in developing new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Novel Synthetic Methods and Applications

• An innovative synthetic approach was developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides, showcasing new methods for synthesizing complex oxalamides (V. Mamedov et al., 2016).

Electrocatalytic Applications

• Research into the electrochemical reduction of carbon dioxide with ionic liquids highlighted the catalytic effects of the medium on CO2 reduction products, potentially relevant for applications in green chemistry and CO2 utilization (Liyuan Sun et al., 2014).